N-(4-chlorophenyl)-4-[2-(2,4-dihydroxybenzylidene)hydrazino]-4-oxobutanamide

• IUPAC Name: N-(4-chlorophenyl)-N'-[(Z)-(2,4-dihydroxyphenyl)methylideneamino]butanediamide
• InChI: InChI=1S/C17H16ClN3O4/c18-12-2-4-13(5-3-12)20-16(24)7-8-17(25)21-19-10-11-1-6-14(22)9-15(11)23/h1-6,9-10,22-23H,7-8H2,(H,20,24)(H,21,25)/b19-10-
• InChI Key: DKJSGZMGSVNAQR-GRSHGNNSSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CCC(=O)NN=CC2=C(C=C(C=C2)O)O)Cl
• Isomeric SMILES: C1=CC(=CC=C1NC(=O)CCC(=O)N/N=C\C2=C(C=C(C=C2)O)O)Cl
• Molecular Formula: C17H16ClN3O4
• Molecular Weight: 361.8 g/mol

Description

N-(4-chlorophenyl)-4-[2-(2,4-dihydroxybenzylidene)hydrazino]-4-oxobutanamide, also known as C16H14ClN3O4, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to possess several interesting properties that make it a valuable tool for various laboratory experiments.

Mechanism of Action

The exact mechanism of action of N-(4-chlorophenyl)-4-[2-(2,4-dihydroxybenzylidene)hydrazino]-4-oxobutanamide is not fully understood. However, it is believed that this compound acts by inhibiting the activity of certain enzymes that are involved in various biochemical processes.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-4-[2-(2,4-dihydroxybenzylidene)hydrazino]-4-oxobutanamide has been found to possess several interesting biochemical and physiological effects. For example, this compound has been found to inhibit the growth of certain cancer cells and to possess anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

N-(4-chlorophenyl)-4-[2-(2,4-dihydroxybenzylidene)hydrazino]-4-oxobutanamide has several advantages as well as limitations for lab experiments. One of the main advantages of this compound is that it is relatively easy to synthesize and is readily available. However, one of the limitations of this compound is that it can be unstable under certain conditions.

Future Directions

There are several future directions for research on N-(4-chlorophenyl)-4-[2-(2,4-dihydroxybenzylidene)hydrazino]-4-oxobutanamide. For example, researchers could investigate the potential applications of this compound in the treatment of various diseases, such as cancer and inflammatory disorders. Additionally, researchers could explore the mechanism of action of this compound in greater detail to better understand its effects on biochemical and physiological processes. Finally, researchers could investigate the potential use of this compound as a tool for drug discovery and development.

Synthesis Methods

The synthesis of N-(4-chlorophenyl)-4-[2-(2,4-dihydroxybenzylidene)hydrazino]-4-oxobutanamide is a complex process that involves several steps. The first step involves the condensation of 2,4-dihydroxybenzaldehyde with hydrazine hydrate to form 2-(2,4-dihydroxybenzylidene)hydrazine. The second step involves the reaction of this compound with 4-chlorobutanoyl chloride to form the final product.

Scientific Research Applications

N-(4-chlorophenyl)-4-[2-(2,4-dihydroxybenzylidene)hydrazino]-4-oxobutanamide has been extensively studied for its potential applications in scientific research. This compound has been found to possess several interesting properties that make it a valuable tool for various laboratory experiments.